benzo[d]thiazol-2-yl(3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)methanone

• IUPAC Name: 1,3-benzothiazol-2-yl-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C21H21N3OS/c25-21(20-22-18-7-3-4-8-19(18)26-20)24-12-10-17(14-24)23-11-9-15-5-1-2-6-16(15)13-23/h1-8,17H,9-14H2
• InChI Key: PPKOPBHXQWETRG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N2CCC3=CC=CC=C3C2)C(=O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C21H21N3OS
• Molecular Weight: 363.5 g/mol

Description

The compound is a complex organic molecule that contains several distinct functional groups, including a benzo[d]thiazole, a dihydroisoquinoline, and a pyrrolidine. These groups are common in many pharmaceuticals and biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would likely have a rigid, polycyclic core (from the benzo[d]thiazole and dihydroisoquinoline) and a flexible side chain (from the pyrrolidine).

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups means it could potentially participate in a wide variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the compound’s size, shape, functional groups, and degree of conjugation.

Scientific Research Applications

Synthesis of α-Aminophosphonates

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Anti-Tubercular Compounds

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Anti-Inflammatory Activity

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Antifungal Inhibition

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Anti-Tuberculosis Target Protein ENR

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DPRE1

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Pks13

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Thymidylate Kinase

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Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. For example, if this compound is designed to inhibit a particular enzyme, it might bind to the active site of the enzyme and prevent it from catalyzing its normal reaction.

Future Directions

The future research directions would likely involve further studies to determine this compound’s biological activity, potential uses, and safety profile.